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Compound of Interest

2-Hydroxy-1-(4-
Compound Name:

methoxyphenyl)ethanone

Cat. No.: B147056

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Hydroxy-1-(4-
methoxyphenyl)ethanone, a compound of interest in various scientific fields. This document
covers its fundamental properties, synthesis, and potential biological activities, presenting data
in a structured and accessible format for research and development professionals.

Chemical and Physical Properties

2-Hydroxy-1-(4-methoxyphenyl)ethanone, also known as a-hydroxy-4'-
methoxyacetophenone, is an aromatic ketone.[1] Its core physicochemical properties are
summarized in the table below.
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Property Value Reference
CAS Number 4136-21-4 [2][3]
Molecular Formula CoH1003 [4]
Molecular Weight 166.17 g/mol [5][6]
Appearance White to Off-white crystalline 6]
solid
Melting Point 100-103 °C [3]
Purity =>99% (HPLC) [6]

Synthesis Protocols

A common method for the synthesis of related compounds involves the reaction of a
substituted acetophenone. For instance, a general synthesis for a similar compound, 2-(2-
methoxyphenoxy)-1-(4-methoxyphenyl)ethanone, involves the reaction of 2-bromo-1-(4-
methoxyphenyl)ethanone with 2-methoxyphenol.[7] While a specific protocol for 2-Hydroxy-1-
(4-methoxyphenyl)ethanone was not detailed in the provided results, a plausible synthetic

route is outlined below.

General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Hydroxy-1-(4-
methoxyphenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147056#2-hydroxy-1-4-methoxyphenyl-ethanone-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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